Cas no 1545157-90-1 ([5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine)

• Product Name: [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine
• CAS No: 1545157-90-1
• MF: C₆H₈F₂N₂O
• MW: 162.137328147888
• CID: 6575836
• PubChem ID: 83854865
• Update Time: 2025-07-23

[5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine
• EN300-6825462
• 1545157-90-1
• YGCAZIJWPOPZOD-UHFFFAOYSA-N

• Inchi： 1S/C6H8F2N2O/c1-6(7,8)5-2-4(3-9)10-11-5/h2H,3,9H2,1H3
• InChI Key： YGCAZIJWPOPZOD-UHFFFAOYSA-N
• SMILES： FC(C)(C1=CC(CN)=NO1)F

Computed Properties

• Exact Mass: 162.06046921g/mol
• Monoisotopic Mass: 162.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Additional information on [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine

Professional Introduction to [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine (CAS No. 1545157-90-1)

[5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1545157-90-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly the presence of a 1,2-oxazole ring and a 1,1-difluoroethyl side chain, contribute to its distinctive chemical and pharmacological properties.

The 1,2-oxazole moiety is a heterocyclic compound that is widely recognized for its role in various bioactive molecules. Its five-membered ring structure contains two oxygen atoms and is known for its stability and ability to interact with biological targets. In contrast, the 1,1-difluoroethyl group introduces fluorine atoms into the molecule, which can influence its metabolic pathways and binding affinity to biological receptors. These structural elements make [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine a versatile candidate for further exploration in drug discovery.

Recent advancements in pharmaceutical chemistry have highlighted the importance of fluorinated compounds in developing novel therapeutic agents. The incorporation of fluorine atoms into molecular structures can enhance the pharmacokinetic properties of drugs, including their bioavailability, metabolic stability, and binding affinity. In particular, the use of fluorinated side chains has been shown to improve the efficacy of drugs targeting neurological disorders, cancer therapies, and anti-inflammatory agents. [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine exemplifies this trend by combining a well-studied heterocyclic scaffold with a fluorinated alkyl group.

The synthesis of [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The preparation typically begins with the functionalization of the 1,2-oxazole ring followed by the introduction of the 1,1-difluoroethyl group. Key steps include nucleophilic substitution reactions and protecting group strategies to ensure regioselectivity and high yield. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has further refined the process, enabling more efficient and scalable production.

In vitro studies have begun to uncover the potential pharmacological activities of [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structure resembles known bioactive molecules that target pathways involved in inflammation and cell proliferation. The presence of both the 1,2-oxazole and 1,1-difluoroethyl moieties suggests that it could interact with multiple biological targets simultaneously, potentially leading to synergistic therapeutic effects.

The impact of fluorine substitution on the pharmacological properties of [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine is another area of active investigation. Fluorine atoms can modulate electronic effects within a molecule, influencing its reactivity and binding interactions. This property has been leveraged to develop more potent and selective drugs by fine-tuning molecular interactions at the atomic level. The combination of these features makes [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine a promising candidate for further development into a lead compound for new therapeutic agents.

Ongoing research aims to explore the full potential of [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine by conducting more comprehensive biological evaluations. These studies will focus on understanding its mechanism of action across different disease models and identifying potential side effects or toxicities. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. The integration of computational modeling techniques will also play a crucial role in predicting how this compound interacts with biological systems.

The future prospects for [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine are bright given its unique structural features and demonstrated biological potential. As research continues to uncover new therapeutic applications for fluorinated compounds in medicine，this molecule stands out as a valuable asset in the quest for novel treatments。By leveraging cutting-edge synthetic methods and interdisciplinary collaboration，the pharmaceutical industry can harness its full potential to address unmet medical needs.